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Compound of Interest

Compound Name: 2-Fluoro-3-methylbenzyl alcohol

Cat. No.: B1333772

For researchers and professionals in drug development, the safe handling and disposal of
chemical reagents are paramount. This guide provides detailed procedures for the proper
disposal of 2-Fluoro-3-methylbenzyl alcohol, ensuring laboratory safety and environmental
compliance.

Immediate Safety and Handling Precautions:

Before handling 2-Fluoro-3-methylbenzyl alcohol, it is crucial to be aware of its potential
hazards. While a specific Safety Data Sheet (SDS) for this compound is not readily available,
data from closely related compounds, such as 2-Fluoro-3-methoxybenzyl alcohol, indicate that
it should be treated as a hazardous substance. Key hazards include skin irritation, serious eye
irritation, and potential respiratory irritation.[1]

Personal Protective Equipment (PPE):

To mitigate risks, the following PPE should be worn at all times when handling this compound:

o Eye Protection: Chemical safety goggles or a face shield.

e Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

» Skin and Body Protection: A lab coat or other protective clothing.

o Respiratory Protection: Use in a well-ventilated area, such as a fume hood. If ventilation is
inadequate, a respirator may be necessary.[1]
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Quantitative Data Summary

Due to the limited availability of specific experimental data for 2-Fluoro-3-methylbenzyl
alcohol, the following table includes essential identifiers and data extrapolated from reliable
chemical databases and closely related analogs.

Property Value Source

] 2-Fluoro-3-methylbenzyl
Chemical Name

alcohol
CAS Number 307975-03-7 [2]
Molecular Formula CsHoFO [2]
Molecular Weight 140.16 g/mol [2]
Physical State Assumed to be a solid or liquid  Inferred

Skin Irritant, Eye Irritant,
Hazards ) i [1]
Respiratory Irritant

Note: Physical properties such as boiling point, melting point, and density are not readily
available. It is recommended to handle this chemical with the precautions outlined for
hazardous substances.

Step-by-Step Disposal Protocol

The proper disposal of 2-Fluoro-3-methylbenzyl alcohol is critical to prevent environmental
contamination and ensure workplace safety. As a halogenated organic compound, it must be
disposed of as hazardous waste.[3][4][5]

Experimental Protocol for Waste Neutralization is not recommended for this compound due to
its hazardous nature. The primary disposal method is incineration by a licensed waste disposal
facility.

Disposal Steps:
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o Segregation: Keep 2-Fluoro-3-methylbenzyl alcohol waste separate from non-halogenated
organic waste.[4][6] Mixing these waste streams can complicate the disposal process and
increase costs.

e Containerization:

o Use a designated, leak-proof, and clearly labeled waste container. The container must be
compatible with the chemical.

o The container should be labeled "Hazardous Waste" and clearly identify the contents:
"Waste 2-Fluoro-3-methylbenzyl alcohol."[5]

o Keep the container securely closed when not in use.
e Storage:

o Store the waste container in a designated, well-ventilated, and cool area, away from
incompatible materials such as strong oxidizing agents.[1]

o Ensure secondary containment is in place to prevent spills.

o Documentation: Maintain a log of the accumulated waste, noting the quantity and date of
addition.

e Arranging for Pickup: Contact your institution's Environmental Health and Safety (EHS)
department or a licensed chemical waste disposal contractor to arrange for the collection
and disposal of the waste.

o Final Disposal: The designated waste disposal facility will typically dispose of halogenated
organic compounds via high-temperature incineration.[1]

Disposal Workflow Diagram

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of 2-Fluoro-3-methylbenzyl alcohol.
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Caption: Disposal workflow for 2-Fluoro-3-methylbenzyl alcohol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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